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Compound of Interest

Compound Name: AR-M 1000390 hydrochloride

Cat. No.: B584749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of AR-M 1000390 hydrochloride, a potent and selective δ-opioid receptor

agonist. Adherence to these guidelines is crucial for ensuring the stability, and consistent

performance of the compound in downstream applications.

Compound Information
AR-M 1000390 hydrochloride is a non-peptidic derivative of SNC 80 that acts as a low-

internalizing agonist for the δ-opioid receptor.[1][2][3] This characteristic makes it a valuable

tool for studying the physiological and pathological roles of this receptor system.

Property Value Source

CAS Number 209808-47-9 [1][3][4]

Molecular Formula C₂₃H₂₉ClN₂O [1][3][4]

Molecular Weight 384.94 g/mol [1][4]

Appearance White to off-white solid [4]
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Proper dissolution is critical for obtaining accurate and reproducible experimental results. The

choice of solvent will depend on the specific requirements of the downstream assay.

Solvent Solubility Notes

DMSO ≥ 150 mg/mL (389.67 mM)

Use freshly opened,

anhydrous DMSO to avoid

hygroscopic effects impacting

solubility.[4] Sonication is

recommended.[1]

Water 50 mg/mL (129.89 mM)
Requires sonication to

dissolve.[4]

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for in vitro studies.

Materials:

AR-M 1000390 hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Ultrasonic bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.
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Weighing: Accurately weigh the desired amount of AR-M 1000390 hydrochloride powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.8494 mg.

Dissolution:

Add the appropriate volume of sterile DMSO to the vial containing the powder.

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the vial in an ultrasonic bath for a short

period.[2] Gentle warming to 37°C can also aid dissolution.[2]

Aliquotting: Once a clear solution is obtained, aliquot the stock solution into smaller, single-

use volumes in sterile, light-protected tubes. This minimizes freeze-thaw cycles and protects

the compound from degradation.[1][4]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Workflow for Preparing AR-M 1000390 Hydrochloride Stock Solution
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Caption: Workflow for preparing AR-M 1000390 hydrochloride stock solution.

Storage and Stability
Proper storage is essential to maintain the integrity of the compound.
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Storage Condition Shelf Life Notes

Solid Powder 3 years at -20°C Store in a dry, dark place.[1]

-80°C in Solvent 6 months to over 1 year
Recommended for long-term

storage.[1][4]

-20°C in Solvent 1 month
Suitable for short-term storage.

[4]

4°C in Solvent Over 1 week For frequent use.[1]

Important Considerations:

Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can lead to

degradation and should be avoided.[1][4] This is why aliquotting into single-use volumes is

critical.

Moisture: The compound is sensitive to moisture.[4] Ensure that both the solid powder and

stock solutions are stored in tightly sealed containers.

Light: Protect the compound and its solutions from light.

Signaling Pathway
AR-M 1000390 hydrochloride is a selective agonist of the δ-opioid receptor, which is a G

protein-coupled receptor (GPCR).[5] Its activation typically leads to the inhibition of adenylyl

cyclase, reducing intracellular cyclic adenosine monophosphate (cAMP) levels.[5]
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Simplified Signaling Pathway of AR-M 1000390 Hydrochloride
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Caption: Simplified signaling pathway of AR-M 1000390 hydrochloride.

Safety Precautions
As with any chemical reagent, appropriate safety measures should be taken when handling

AR-M 1000390 hydrochloride.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes.[6][7] Handle in a well-

ventilated area.[6]
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Disposal: Dispose of the compound and any contaminated materials in accordance with local

regulations.[6]

By following these guidelines, researchers can ensure the accurate and effective use of AR-M
1000390 hydrochloride in their experiments, contributing to reliable and reproducible scientific

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

